Cas no 80832-44-6 (Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)-)

Lup-20(29)-en-28-oic acid, 3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3β)-, is a triterpenoid derivative with a lupane skeleton, modified by a caffeoyl ester moiety. This compound exhibits notable biological activity due to its structural features, including the presence of a dihydroxyphenyl group and an α,β-unsaturated carbonyl system, which may enhance antioxidant and anti-inflammatory properties. The β-configuration at the C-3 position ensures stereochemical specificity, potentially improving binding affinity in biological systems. Its dual functional groups—carboxylic acid and phenolic hydroxyls—contribute to solubility and reactivity, making it a candidate for pharmaceutical and biochemical research applications. The compound’s stability and structural complexity underscore its utility in mechanistic studies and drug development.

Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)- structure

80832-44-6 structure

Product Name:Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)-

CAS No:80832-44-6

MF:C₃₉H₅₄O₆

MW:618.842472553253

CID:725350

PubChem ID:6439576

Update Time:2025-06-10

Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)- Chemical and Physical Properties

Names and Identifiers

- Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)-
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta
- (3β)-3-[[(2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]lup-20(29)-en-28-oic acid (ACI)
- Lup-20(29)-en-28-oic acid, 3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-, (3β)- (9CI)
- Lup-20(29)-en-28-oic acid, 3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-, [3β(E)]- (ZCI)
- 3β-O-trans-Caffeoylbetulinic acid
- Betulinic acid 3-caffeate
- Betulinic acid 3β-caffeate
- Betulinic acid 3β-trans-caffeate
- Betulinic-3β-yl caffeate
- Lup-20(29)en-28-oic acid 3-caffeate
- Lup-20(29)en-28-oic-3β-yl caffeate
- Pycarehic acid
- Pyracrenic acid
- 3beta-O-trans-caffeoylbetulinic acid
- SCHEMBL14374258
- CHEBI:70671
- betulinic acid 3beta-transcaffeate
- Q27139003
- HY-130294
- 80832-44-6
- Lup-20(29)-en-28-oic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-, (3beta(E))-
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
- Betulinic Acid 3Beta-Caffeate
- CS-0106550
- CHEMBL1077309
- AKOS040762251
- Inchi： 1S/C39H54O6/c1-23(2)25-14-19-39(34(43)44)21-20-37(6)26(33(25)39)10-12-30-36(5)17-16-31(35(3,4)29(36)15-18-38(30,37)7)45-32(42)13-9-24-8-11-27(40)28(41)22-24/h8-9,11,13,22,25-26,29-31,33,40-41H,1,10,12,14-21H2,2-7H3,(H,43,44)/b13-9+/t25-,26+,29-,30+,31-,33+,36-,37+,38+,39-/m0/s1
- InChI Key： MNUNUJQYFJZRHQ-VZLLCJDWSA-N
- SMILES： C([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@]4(CC[C@H](OC(=O)/C=C/C5C=CC(O)=C(O)C=5)C(C)(C)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O

Computed Properties

Exact Mass: 618.39203944g/mol
Monoisotopic Mass: 618.39203944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 45
Rotatable Bond Count: 6
Complexity: 1240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 10.2
Topological Polar Surface Area: 104Å²

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 712.1±60.0 °C at 760 mmHg
Flash Point: 213.2±26.4 °C
Vapor Pressure: 0.0±2.4 mmHg at 25°C

Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4866-1 mg	Pyracrenic acid	80832-44-6		1mg	￥2035.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P41560-5 mg	Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)-	80832-44-6		5mg	¥4000.0	2021-09-08
TargetMol Chemicals	TN4866-5 mg	Pyracrenic acid	80832-44-6	98%	5mg	￥ 3,230	2023-07-10
TargetMol Chemicals	TN4866-1 mL * 10 mM (in DMSO)	Pyracrenic acid	80832-44-6	98%	1 mL * 10 mM (in DMSO)	￥ 4940	2023-09-15
TargetMol Chemicals	TN4866-5mg	Pyracrenic acid	80832-44-6		5mg	￥ 3230	2024-07-19
A2B Chem LLC	AH71543-5mg	pyracrenic acid	80832-44-6	98.0%	5mg	$660.00	2024-04-19
TargetMol Chemicals	TN4866-1 ml * 10 mm	Pyracrenic acid	80832-44-6		1 ml * 10 mm	￥ 4940	2024-07-19

Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)- Production Method

Production Method 1

80832-44-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; 30 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Antimycobacterial activity of cinnamate-based esters of the triterpenes betulinic, oleanolic and ursolic acids

Tanachatchairatana, Tanud; Bremner, John Barnard; Chokchaisiri, Ratchanaporn; Suksamrarn, Apichart, Chemical & Pharmaceutical Bulletin, 2008, 56(2), 194-198

Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)- Preparation Products

Lup-20(29)-en-28-oic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (3b)- (80832-44-6)

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